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Compound of Interest

Compound Name: UK-1745

CAS No.: 170684-14-7

Cat. No.: B1682692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UK-1745, chemically identified as (2RS,3SR)-2-aminomethyl-2,3,7,8-tetrahydro-2,3,5,8,8-

pentamethyl-6H-furo-[2,3-e]indol-7-one hydrochloride, is a novel investigational cardiotonic

agent. This small molecule has demonstrated a unique pharmacological profile, exhibiting both

positive inotropic (contractility-enhancing) and vasodilatory properties, alongside antiarrhythmic

activity. Developed initially by Kowa Co., Ltd., UK-1745 is currently in the preclinical stage of

development for cardiovascular diseases. Its multifaceted mechanism of action, which includes

β-adrenoceptor antagonism and weak phosphodiesterase (PDE) inhibition, makes it a

compound of interest for the potential treatment of conditions such as congestive heart failure.

These application notes provide a summary of the available data on UK-1745 and generalized

protocols for its use in animal models based on published preclinical studies.

Mechanism of Action
UK-1745 exerts its cardiovascular effects through a combination of mechanisms:
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Positive Inotropic Effect: It produces a concentration-dependent positive inotropic effect,

primarily through a cyclic AMP (cAMP)-dependent pathway.

β-Adrenoceptor Blockade: The compound also acts as a β-adrenoceptor antagonist.

Weak Phosphodiesterase (PDE) Inhibition: UK-1745 exhibits weak inhibitory action on

phosphodiesterase.

Ion Channel Modulation: At higher concentrations, it can directly inhibit Na+, Ca2+, and K+

channels.

This unique combination of actions suggests that UK-1745 may enhance cardiac contractility

without causing excessive increases in heart rate or myocardial oxygen consumption, which

can be detrimental side effects of other cardiotonic agents.

Data Presentation
In Vitro Efficacy of UK-1745

Parameter Species Tissue Value Reference

Positive Inotropic

Effect (EC50)
Canine

Right Ventricular

Trabeculae
3.3 x 10⁻⁶ M

Max Positive

Inotropic Effect
Canine

Right Ventricular

Trabeculae

~15% of max

isoproterenol

response (at

3x10⁻⁵ M)

β-Adrenoceptor

Blockade (pA2)
Canine

Right Ventricular

Trabeculae

5.70 (against

isoproterenol)

In Vivo Antiarrhythmic Activity of UK-1745
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Animal Model Endpoint
Route of
Administration

Observation Reference

Mice

Chloroform-

induced

ventricular

fibrillation

Oral
Protective effect

observed

Signaling Pathway
The proposed primary signaling pathway for the positive inotropic effect of UK-1745 involves

the modulation of intracellular cyclic AMP levels.

Cardiomyocyte

UK-1745
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Proposed signaling pathway of UK-1745 in cardiomyocytes.

Experimental Protocols
The following are generalized protocols based on methodologies described in the available

literature. Researchers should adapt these protocols to their specific experimental design and

institutional guidelines.

Protocol 1: Assessment of Inotropic Effects in Isolated
Cardiac Tissue
Objective: To evaluate the direct effects of UK-1745 on myocardial contractility.
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Animal Model: Canine (e.g., Beagle) or Guinea Pig.

Materials:

UK-1745 hydrochloride

Krebs-Henseleit solution (or similar physiological salt solution)

Isoproterenol (as a positive control)

Carbachol (as a muscarinic agonist)

Isolated organ bath system with force transducer

Aequorin (for Ca2+ transient measurement, if applicable)

Standard dissection tools

Carbogen gas (95% O2, 5% CO2)

Procedure:

Tissue Preparation:

Humanely euthanize the animal according to approved institutional protocols.

Rapidly excise the heart and place it in cold, oxygenated Krebs-Henseleit solution.

Dissect right ventricular trabeculae or papillary muscles of appropriate size.

Mount the muscle strip in the organ bath containing oxygenated Krebs-Henseleit solution

maintained at 37°C.

Equilibration:

Allow the tissue to equilibrate for at least 60 minutes under a resting tension, with

electrical stimulation at a fixed frequency (e.g., 1 Hz).

Drug Administration:
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Establish a baseline contractile force.

Add UK-1745 to the organ bath in a cumulative concentration-dependent manner (e.g.,

from 10⁻⁸ M to 10⁻⁴ M).

Record the changes in isometric tension at each concentration.

Control Experiments:

To assess β-blocking activity, generate a concentration-response curve for isoproterenol in

the presence and absence of a fixed concentration of UK-1745.

To investigate the involvement of muscarinic pathways, assess the effect of carbachol on

the UK-1745-induced inotropic response.

Data Analysis:

Measure the change in developed force from baseline.

Calculate the EC50 for the positive inotropic effect of UK-1745.

If applicable, calculate the pA2 value to quantify β-adrenoceptor antagonism.

Workflow for in vitro assessment of UK-1745.

Protocol 2: Evaluation of Antiarrhythmic Effects in a
Mouse Model
Objective: To assess the protective effect of UK-1745 against chemically-induced ventricular

fibrillation.

Animal Model: Mice (e.g., ICR strain).

Materials:

UK-1745 hydrochloride

Vehicle (e.g., distilled water or saline)
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Chloroform

Oral gavage needles

Inhalation chamber

ECG monitoring system

Procedure:

Animal Acclimation:

Acclimate mice to the laboratory conditions for at least one week prior to the experiment.

Drug Administration:

Administer UK-1745 or vehicle orally to different groups of mice at a predetermined time

before chloroform challenge.

Induction of Arrhythmia:

Place the mouse in an inhalation chamber.

Introduce a controlled concentration of chloroform vapor into the chamber.

Monitoring:

Continuously monitor the electrocardiogram (ECG) for the onset of ventricular fibrillation.

Record the time to onset of arrhythmia and the incidence of fibrillation in each group.

Data Analysis:

Compare the incidence and latency of ventricular fibrillation between the UK-1745-treated

and vehicle-treated groups.

Use appropriate statistical tests (e.g., Fisher's exact test for incidence, t-test or ANOVA for

latency) to determine significance.
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Conclusion
UK-1745 is a preclinical cardiotonic agent with a unique pharmacological profile that suggests

potential therapeutic benefits for cardiovascular diseases like congestive heart failure. The

provided data and generalized protocols offer a starting point for researchers investigating the

effects of UK-1745 in animal models. It is crucial to adapt these protocols to specific research

questions and to adhere to all institutional and ethical guidelines for animal research. Further

studies are warranted to fully elucidate the therapeutic potential and safety profile of this

compound.

To cite this document: BenchChem. [UK-1745: Application Notes and Protocols for Animal
Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682692/docs#uk-1745-application-notes-and-
protocols-for-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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